Cas no 141072-68-6 (Ethanone,2-bromo-1-(tetrahydro-5-methyl-2-furanyl)-)

Ethanone,2-bromo-1-(tetrahydro-5-methyl-2-furanyl)- structure
141072-68-6 structure
Product Name:Ethanone,2-bromo-1-(tetrahydro-5-methyl-2-furanyl)-
CAS No:141072-68-6
MF:C7H11BrO2
MW:207.065041780472
CID:101887
PubChem ID:18780088
Update Time:2025-04-18

Ethanone,2-bromo-1-(tetrahydro-5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(tetrahydro-5-methyl-2-furanyl)-
    • 2-bromo-1-(5-methyloxolan-2-yl)ethanone
    • SCHEMBL8004921
    • 141072-68-6
    • AKOS017559912
    • Ethanone, 2-bromo-1-(tetrahydro-5-methyl-2-furanyl)- (9CI)
    • DTXSID50596185
    • 2-Bromoacetyl-5-methyltetrahydrofuran
    • 2-Bromo-1-(5-methyloxolan-2-yl)ethan-1-one
    • VRWIAJLLYIEISD-UHFFFAOYSA-N
    • Inchi: 1S/C7H11BrO2/c1-5-2-3-7(10-5)6(9)4-8/h5,7H,2-4H2,1H3
    • InChI Key: VRWIAJLLYIEISD-UHFFFAOYSA-N
    • SMILES: BrCC(C1CCC(C)O1)=O

Computed Properties

  • Exact Mass: 205.99423
  • Monoisotopic Mass: 205.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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